Cas no 84678-52-4 (9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-phenylhydrazone)

• Product Name: 9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-phenylhydrazone
• CAS No: 84678-52-4
• MF: C₂₃H₂₃N₃
• MW: 341.448825120926
• MDL: MFCD03208617
• CID: 707436
• PubChem ID: 87569814
• Update Time: 2025-06-14

9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-phenylhydrazone Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole-3-carboxaldehyde,9-ethyl-, 2-ethyl-2-phenylhydrazone
• 9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-phenylhydrazone
• 9-ETHYLCARBAZOLE-3-CARBOXALDEHYDE N-ETHYL-N-PHENYLHYDRAZONE EP
• N-ethyl-N-[(9-ethylcarbazol-3-yl)methylideneamino]aniline
• 9-Ethyl-3-(N-ethyl-N-phenylhydrazonomethyl)carbazole
• 9-Ethyl-3-((2-ethyl-2-phenylhydrazono)methyl)-9H-carbazole
• E0576
• 9-Ethyl-3-[(2-ethyl-2-phenylhydrazinylidene)methyl]-9H-carbazole
• A914958
• AKOS015838654
• N-ethyl-N-[(E)-(9-ethylcarbazol-3-yl)methylideneamino]aniline
• CS-0456135
• SCHEMBL1702588
• 84678-52-4
• MFCD03208617
• 9-ethyl-3-[(E)-(2-ethyl-2-phenylhydrazin-1-ylidene)methyl]carbazole
• DTXSID20408468

• MDL： MFCD03208617
• Inchi： 1S/C23H23N3/c1-3-25-22-13-9-8-12-20(22)21-16-18(14-15-23(21)25)17-24-26(4-2)19-10-6-5-7-11-19/h5-17H,3-4H2,1-2H3/b24-17+
• InChI Key： IPCPWEQNRXADBE-JJIBRWJFSA-N
• SMILES： N1(CC)C2C=CC=CC=2C2C=C(/C=N/N(C3C=CC=CC=3)CC)C=CC1=2

Computed Properties

• Exact Mass: 341.18900
• Monoisotopic Mass: 341.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 20.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 473.5±51.0 °C at 760 mmHg
• Flash Point: 240.2±30.4 °C
• Refractive Index: 1.612
• PSA: 20.53000
• LogP: 5.67480
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-phenylhydrazone Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：(BD331724)

Additional information on 9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-phenylhydrazone

Comprehensive Overview of 9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-phenylhydrazone (CAS No. 84678-52-4)

9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-phenylhydrazone (CAS No. 84678-52-4) is a specialized organic compound widely recognized for its unique chemical properties and applications in advanced material science. This compound belongs to the carbazole derivatives family, which has garnered significant attention due to its role in photovoltaic materials, OLED technology, and sensor development. With the increasing demand for sustainable and high-performance materials, researchers and industries are exploring the potential of 9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-phenylhydrazone to address contemporary challenges in energy efficiency and optoelectronics.

The molecular structure of 9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-phenylhydrazone features a carbazole core substituted with an ethyl group and a hydrazone moiety, which enhances its stability and reactivity. This structural configuration makes it an excellent candidate for fluorescence probes and light-emitting diodes (LEDs). Recent studies highlight its potential in bioimaging and molecular sensing, where its high quantum yield and tunable emission properties are highly valued. As the global focus on green chemistry intensifies, this compound is being investigated for its eco-friendly synthesis routes and minimal environmental impact.

In the context of organic electronics, 9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-phenylhydrazone is gaining traction due to its charge transport capabilities and thermal stability. These attributes are critical for developing next-generation flexible displays and wearable technology. Industry leaders are particularly interested in its compatibility with solution-processable techniques, which could reduce manufacturing costs and streamline production processes. Additionally, its application in photodynamic therapy is under exploration, leveraging its photosensitizing properties for medical advancements.

The synthesis of 9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-phenylhydrazone typically involves condensation reactions between 9-Ethylcarbazole-3-carboxaldehyde and N-Ethyl-N-phenylhydrazine, followed by purification steps to achieve high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize its properties. Researchers are also investigating nanoparticle formulations of this compound to enhance its performance in optoelectronic devices and biomedical applications.

From an industrial perspective, the demand for 9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-phenylhydrazone is expected to rise, driven by advancements in renewable energy and smart materials. Its versatility makes it a valuable component in dye-sensitized solar cells (DSSCs) and organic photovoltaics (OPVs), aligning with global sustainability goals. Furthermore, its potential in anti-counterfeiting inks and security labeling is being explored, offering innovative solutions for brand protection and authentication.

In summary, 9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-phenylhydrazone (CAS No. 84678-52-4) represents a cutting-edge compound with multifaceted applications across material science, electronics, and biotechnology. Its unique properties and adaptability position it as a key player in the development of future technologies. As research continues to uncover new possibilities, this compound is poised to make significant contributions to scientific and industrial progress.